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Compound of Interest

Compound Name: thyroxine, DL-, sodium salt

CAS No.: 1491-91-4

Cat. No.: B073517

Get Quote

DL-Thyroxine sodium salt is the synthetically produced sodium salt of a racemic mixture of

thyroxine.[1] Thyroxine, also known as T4, is one of the two primary hormones secreted by the

thyroid gland and plays a pivotal role in regulating the body's metabolic rate, growth, and

development.[1][2] The designation "DL" signifies that the compound is a 1:1 racemic mixture

of the two stereoisomers of thyroxine: the dextrorotatory (D) and levorotatory (L) forms.

While the endogenous, biologically active form of the hormone is L-thyroxine, the DL-racemic

mixture is valuable in various research and development settings.[3] Understanding its precise

molecular formula and weight is a foundational requirement for accurate experimental design,

dosage calculations, and analytical characterization in pharmaceutical and scientific

applications. This guide provides a detailed technical overview of these core properties for

researchers, scientists, and drug development professionals.

Chemical Identity and Physicochemical Properties
The fundamental identity of a chemical compound is established by its unique formula,

molecular weight, and identifiers. DL-Thyroxine sodium salt is an organoiodine compound
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characterized by a diphenyl ether structure with four iodine substituents and an alanine side

chain.[1]

These properties are distinct from the more commonly referenced L-Thyroxine sodium salt

(Levothyroxine sodium), which is typically available in a pentahydrate form. The presence of

water of hydration significantly alters the molecular weight and must be accounted for in

quantitative work.[4] The data for the anhydrous racemic salt are summarized below.

Identifier Value Source(s)

Compound Name DL-Thyroxine sodium salt [1]

Synonyms

Thyroxine, DL-, sodium salt;

DL-Tyrosine, O-(4-hydroxy-3,5-

diiodophenyl)-3,5-diiodo-,

monosodium salt

[1][5]

Chemical Formula C₁₅H₁₀I₄NNaO₄ [5]

Molecular Weight 798.85 g/mol [6]

CAS Number 1491-91-4 [1][5]

Appearance
White to off-white crystalline

powder
[1]

Solubility Soluble in water [1]

Molecular Structure and Chirality
The structure of thyroxine contains a chiral center at the alpha-carbon of the alanine side chain,

giving rise to two non-superimposable mirror images, or enantiomers (D- and L-thyroxine). DL-

Thyroxine is the equimolar mixture of these two enantiomers.

Figure 1: 2D Structure of Thyroxine Sodium Salt

The significant mass contribution of the four iodine atoms is the primary reason for the high

molecular weight of the molecule. This feature is also central to its biological function and its

analytical detection.
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Workflow for Molecular Formula and Weight
Determination
In a drug development or chemical synthesis setting, confirming the molecular formula and

weight is a critical step of structural characterization. This process is self-validating, relying on

the convergence of data from orthogonal analytical techniques.

Figure 2: Analytical Workflow for Chemical Characterization

Elemental Analysis: This technique provides the percentage composition of each element

(carbon, hydrogen, nitrogen, iodine) in the pure compound. The results are used to calculate

the simplest whole-number ratio of atoms, known as the empirical formula.

Mass Spectrometry (MS): High-resolution mass spectrometry precisely measures the mass-

to-charge ratio of the ionized molecule. This "exact mass" is used to deduce the molecular

formula, as only one combination of atoms will match the measured mass with high

accuracy.

Spectroscopic Corroboration: Techniques like Nuclear Magnetic Resonance (NMR) and

Infrared (IR) spectroscopy provide information about the chemical environment of the atoms

and the functional groups present. This data confirms that the determined molecular formula

corresponds to the expected thyroxine structure.

Analytical Protocol: Quality Control via HPLC
High-Performance Liquid Chromatography (HPLC) is the most prevalent method for assessing

the purity and concentration of thyroxine sodium salt in pharmaceutical formulations.[7] Its high

selectivity and sensitivity are necessary to resolve the active ingredient from formulation

excipients and potential degradation products.[8]

Objective: To quantify the concentration and verify the purity of DL-thyroxine sodium salt in a

sample.

Methodology:

Standard Preparation: a. Accurately weigh approximately 10 mg of DL-thyroxine sodium salt

reference standard into a 100 mL volumetric flask. b. Dissolve in a diluent (e.g., a 50:50
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mixture of acetonitrile and water) and sonicate briefly to ensure complete dissolution. c.

Make up to the mark with the diluent to achieve a stock concentration of ~100 µg/mL. d.

Perform serial dilutions to prepare a calibration curve with at least five concentration points

(e.g., 0.5, 1, 5, 10, 20 µg/mL).

Sample Preparation: a. Prepare the test sample to have an expected final concentration

within the calibration range using the same diluent. b. Filter the sample through a 0.45 µm

syringe filter to remove any particulates before injection.

Chromatographic Conditions: The choice of conditions is critical for achieving good

separation. A gradient method is often employed because thyroxine is strongly retained on

reverse-phase columns.[8]

HPLC System: Agilent 1260 Infinity II or equivalent.

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase A: 0.01 M Phosphoric Acid in Water (pH adjusted to 3.0).[8]

Mobile Phase B: Methanol or Acetonitrile.[8][9]

Gradient Program: A typical gradient might run from 55% to 80% Mobile Phase B over 7

minutes.[8]

Flow Rate: 1.0 - 1.5 mL/min.[9]

Column Temperature: 30 °C.

Injection Volume: 20 µL.

Detector: UV-Vis at 225 nm.[9] The 225 nm wavelength is chosen because it provides high

absorbance for the thyroxine molecule, ensuring good sensitivity.

Data Analysis: a. Integrate the peak area corresponding to thyroxine in both the standards

and samples. b. Plot a calibration curve of peak area versus concentration for the standards

and confirm linearity (R² > 0.99). c. Calculate the concentration of DL-thyroxine sodium salt

in the unknown sample using the linear regression equation derived from the calibration

curve.
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This self-validating protocol, with its calibrated standards, ensures that the quantification is

accurate and reproducible, a cornerstone of trustworthy analytical science.

Conclusion
The molecular formula (C₁₅H₁₀I₄NNaO₄) and molecular weight (798.85 g/mol ) of anhydrous

DL-thyroxine sodium salt are definitive properties essential for its use in scientific research and

pharmaceutical development. A clear understanding of its racemic nature distinguishes it from

the clinically used L-isomer. The robust analytical workflows and protocols outlined here

provide the foundation for accurate characterization, quantification, and quality control,

ensuring the integrity of experimental and developmental outcomes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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